Aluminum phosphide
Cat. No.:
B1213652
CAS No.:
20859-73-8
M. Wt:
57.9553 g/mol
InChI Key:
PPNXXZIBFHTHDM-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
Aluminum phosphide is a highly toxic inorganic compound with the chemical formula AlP. It is commonly used as a fumigant and pesticide, particularly for stored cereal grains. This compound appears as a yellow or gray crystalline solid and is known for its garlic-like odor. This compound is also utilized as a wide band gap semiconductor in various electronic applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: Aluminum phosphide is synthesized by the direct combination of aluminum and phosphorus elements. The reaction is as follows: [ 4Al + P_4 \rightarrow 4AlP ] This reaction must be conducted under controlled conditions to avoid exposure to moisture, as the presence of water can lead to the generation of toxic phosphine gas .
Industrial Production Methods: In industrial settings, this compound is produced by heating aluminum and red phosphorus in a vacuum or inert atmosphere. The reaction is typically carried out at high temperatures to ensure complete conversion of the reactants to the desired product. The resulting this compound is then cooled and ground into a fine powder for use in various applications .
Types of Reactions:
Hydrolysis: this compound reacts with water to produce aluminum hydroxide and phosphine gas: [ AlP + 3H_2O \rightarrow Al(OH)_3 + PH_3 ]
Acid Reaction: When exposed to acids, this compound releases phosphine gas: [ AlP + 3H^+ \rightarrow Al^{3+} + PH_3 ]
Common Reagents and Conditions:
Water: Reacts with this compound to produce phosphine gas.
Acids: Facilitate the release of phosphine gas from this compound.
Major Products:
Phosphine Gas (PH_3): A highly toxic and flammable gas produced during the hydrolysis and acid reactions of this compound.
Aluminum Hydroxide (Al(OH)_3): A byproduct of the hydrolysis reaction.
Scientific Research Applications
Aluminum phosphide has several scientific research applications across various fields:
Chemistry: Used as a precursor for the synthesis of other phosphorus-containing compounds.
Biology: Employed in studies related to its toxic effects on living organisms, particularly in understanding its mechanism of action as a pesticide.
Medicine: Investigated for its potential use in controlled release formulations for pest control.
Industry: Utilized as a semiconductor material in electronic devices due to its wide band gap properties.
Mechanism of Action
The primary mechanism of action of aluminum phosphide is the release of phosphine gas upon exposure to moisture or acids. Phosphine gas inhibits cellular respiration by disrupting the electron transport chain in mitochondria, leading to the production of reactive oxygen species (ROS). This results in oxidative stress, cellular damage, and ultimately, cell death. The heart is particularly susceptible to the toxic effects of phosphine gas, leading to cardiovascular complications .
Comparison with Similar Compounds
Zinc Phosphide (Zn_3P_2): Another phosphide used as a rodenticide and fumigant. It also releases phosphine gas upon hydrolysis.
Calcium Phosphide (Ca_3P_2): Used in pyrotechnics and as a rodenticide. It reacts with water to produce phosphine gas.
Uniqueness of Aluminum Phosphide:
Toxicity: this compound is highly toxic and effective at low concentrations, making it a potent fumigant and pesticide.
Semiconductor Properties: Unlike zinc and calcium phosphides, this compound is used as a wide band gap semiconductor in electronic applications
This compound’s unique combination of high toxicity and semiconductor properties makes it a valuable compound in both pest control and electronic industries.
Properties
IUPAC Name |
alumanylidynephosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPNXXZIBFHTHDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al]#P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlP |
Source
|
| Record name | ALUMINUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/59 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ALUMINUM PHOSPHIDE PESTICIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/14576 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ALUMINIUM PHOSPHIDE | |
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| Record name | Aluminium phosphide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Aluminium_phosphide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
57.955300 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Aluminum phosphide is a dark gray or dry, yellow, crystalline solid. It reacts with moisture to give phosphine, a flammable and poisonous gas. Normally, phosphine will spontaneously ignite upon contact with air. If there is an excess of water, the phosphine fire will not normally ignite any surrounding combustible material., Aluminum phosphide pesticide appears as dark gray or dark yellow solid. Contact may irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used as an insecticide., Dark gray or dark yellow crystals; [ICSC], DARK GREY OR YELLOW CRYSTALS. |
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| Record name | ALUMINUM PHOSPHIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ALUMINUM PHOSPHIDE PESTICIDE | |
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| Record name | ALUMINIUM PHOSPHIDE | |
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Solubility |
Reacts with water, Though stable when dry, it reacts with moist air, and violently with acids., Solubility in water: reaction |
Source
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| Record name | Aluminum phosphide | |
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| Record name | ALUMINIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0472 | |
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Density |
2.85 at 59 °F (EPA, 1998) - Denser than water; will sink, 2.40 g/cu cm at 25 °C, Relative density (water = 1): 2.9 |
Source
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| Record name | ALUMINUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Aluminum phosphide | |
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| Record name | ALUMINIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
Very low, even at 1000 °C |
Source
|
| Record name | Aluminum phosphide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6035 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Dark gray or dark yellow crystals. Cubic zinc blende structure., Dark grey or yellowish crystals, Green or yellow cubic crystals | |
CAS No. |
20859-73-8 |
Source
|
| Record name | ALUMINUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/59 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ALUMINUM PHOSPHIDE PESTICIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/14576 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Aluminum phosphide (AlP) | |
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| Record name | ALUMINIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Melting Point |
Does not melt or decompose at temperatures up to 1832 °F. (EPA, 1998), 2,550 °C, 2500 °C |
Source
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| Record name | ALUMINUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/59 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Aluminum phosphide | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6035 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ALUMINIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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